(1R,5S)-N-benzhydryl-3-methoxy-8-azabicyclo[3.2.1]octane-8-carboxamide

• IUPAC Name: N-benzhydryl-3-methoxy-8-azabicyclo[3.2.1]octane-8-carboxamide
• InChI: InChI=1S/C22H26N2O2/c1-26-20-14-18-12-13-19(15-20)24(18)22(25)23-21(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18-21H,12-15H2,1H3,(H,23,25)
• InChI Key: KANAMAZHLMGPSX-UHFFFAOYSA-N
• Canonical SMILES: COC1CC2CCC(C1)N2C(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol
• CAS No.: 2309345-95-5

Description

The compound “(1R,5S)-N-benzhydryl-3-methoxy-8-azabicyclo[3.2.1]octane-8-carboxamide” is a complex organic molecule. It likely contains an azabicyclo[3.2.1]octane core, which is a common structural motif in many biologically active molecules.

Synthesis Analysis

While specific synthesis methods for this compound are not available, the azabicyclo[3.2.1]octane core is a common structure in many natural products and pharmaceuticals. There are several methods reported for the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold.

Scientific Research Applications

Synthesis and Crystal Structure Characterization

One research study focused on the synthesis and crystal structure characterization of a related compound, demonstrating the importance of structural analysis in understanding the properties and potential applications of such chemicals in scientific research (Guo et al., 2015). This work emphasizes the role of X-ray crystallography in elucidating the molecular configuration of azabicyclooctane derivatives.

Reactivity and Base Interaction

Another study reported on the reactivity of 5-hydroxy-7-oxo-6-azabicyclo[3.2.1]octane-1,2,2-tricarbonitriles with bases, highlighting the chemical reactivity and potential for synthesis of novel compounds through base interaction (Ershov et al., 2001). This research contributes to understanding the chemical behavior of azabicyclooctane derivatives under various conditions.

Molecular Scaffolds and Peptidomimetic Synthesis

Research on bicyclic compounds derived from tartaric acid and α-amino acids showcased the synthesis of new molecular scaffolds. These findings are crucial for the development of peptidomimetics, offering insights into the versatility of azabicyclooctane derivatives in designing compounds with potential biological activity (Cini et al., 2002).

Dopamine Transporter Selectivity

A study on the synthesis of 3-diarylmethoxymethyl-8-arylalkyl-8-azabicyclo[3.2.1]octane derivatives explored their selectivity for dopamine transporters. This research is significant for understanding how structural modifications of azabicyclooctane derivatives can influence their interaction with biological targets, potentially leading to the development of therapeutic agents (Zhang et al., 2006).

Novel Proline Analogues

The development of new constrained proline analogues with an 8-azabicyclo[3.2.1]octane skeleton highlights the potential of such compounds in peptide chemistry and drug design. This work demonstrates the utility of azabicyclooctane derivatives in creating bioactive molecules with specific conformational properties (Casabona et al., 2007).

Future Directions

The azabicyclo[3.2.1]octane scaffold is a central core of many biologically active molecules, and research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide. Future research may focus on developing new synthetic methods and exploring the biological activity of these compounds.